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Compound of Interest

Compound Name: 1,2-Epoxyhexane

Cat. No.: B074757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1,2-Epoxyhexane, a versatile epoxide

compound. It covers its chemical identity, physicochemical properties, key experimental

protocols for its synthesis and reactions, and insights into its metabolic pathways. This

document is intended to serve as a valuable resource for professionals in research, chemical

synthesis, and drug development.

Chemical Identity and Synonyms
1,2-Epoxyhexane is a colorless liquid and a member of the epoxide class of organic

compounds, characterized by a three-membered ring containing an oxygen atom.[1] Its high

reactivity, owing to the strained ether ring, makes it a valuable intermediate in organic

synthesis.[2]

A comprehensive list of its synonyms and identifiers is provided in the table below to aid in its

unambiguous identification across various databases and publications.

Table 1: Synonyms and Identifiers for 1,2-Epoxyhexane
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Category Identifier

IUPAC Name 2-butyloxirane[2][3]

CAS Number 1436-34-6[1][4][5][6]

EC Number 215-864-6[5]

Molecular Formula C₆H₁₂O[1][4][5][6]

Molecular Weight 100.16 g/mol [2][4][5][6]

Synonyms

1,2-Hexene oxide[1][5][6][7], Butyloxirane[1][2]

[5][6], 1-Hexene epoxide[3][7], Epoxy-n-

hexane[3][7], 1,2-Hexylene oxide[1], Oxirane,

butyl-[3][7]

InChI
InChI=1S/C6H12O/c1-2-3-4-6-5-7-6/h6H,2-

5H2,1H3[2][3]

InChI Key WHNBDXQTMPYBAT-UHFFFAOYSA-N[1][3]

SMILES CCCCC1CO1[1][2][3]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for 1,2-Epoxyhexane is

presented below. This information is crucial for its handling, characterization, and use in

experimental settings.

Table 2: Physicochemical Properties of 1,2-Epoxyhexane
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Property Value

Appearance Colorless liquid[1][6]

Boiling Point 118-120 °C[2][6]

Density 0.831 g/mL at 25 °C[6]

Flash Point 15 °C (59 °F) - closed cup[5]

Refractive Index n20/D 1.406[6]

Water Solubility Difficult to mix[1][2]

Table 3: Spectroscopic Data for 1,2-Epoxyhexane

Spectroscopy Data

¹H NMR
Spectra available, refer to cited sources for

detailed shifts and couplings.[8][9]

¹³C NMR
Spectra available, refer to cited sources for

detailed chemical shifts.[10]

Mass Spectrometry Spectra available in various databases.[8]

Infrared Spectroscopy Spectra available in various databases.[8]

Experimental Protocols
This section details common experimental procedures involving 1,2-Epoxyhexane, including

its synthesis via epoxidation and its characteristic ring-opening reactions.

Synthesis of 1,2-Epoxyhexane via Epoxidation of 1-
Hexene
The most common method for synthesizing 1,2-Epoxyhexane is the epoxidation of 1-hexene

using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA).[11] This reaction

proceeds via a concerted mechanism where the oxygen atom is transferred from the peroxy

acid to the double bond of the alkene.[12]
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Materials:

1-Hexene

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (CH₂Cl₂) or other suitable aprotic solvent

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 1-hexene in a suitable solvent like dichloromethane in a round-bottom flask

equipped with a magnetic stirrer.

Cool the solution in an ice bath.

Slowly add a solution of m-CPBA in the same solvent to the stirred 1-hexene solution. The

addition should be dropwise to control the reaction temperature.

After the addition is complete, allow the reaction to stir at room temperature and monitor its

progress using thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate

to neutralize the resulting m-chlorobenzoic acid.

Separate the organic layer and wash it sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain the crude 1,2-Epoxyhexane.
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The product can be further purified by distillation.

Ring-Opening Reactions of 1,2-Epoxyhexane
Epoxides readily undergo ring-opening reactions under both acidic and basic conditions due to

the high ring strain.[3] These reactions are fundamental to the synthetic utility of epoxides.

In the presence of an acid catalyst, the epoxide oxygen is protonated, making the ring more

susceptible to nucleophilic attack. The nucleophile then attacks one of the carbon atoms of the

epoxide ring. For asymmetrically substituted epoxides like 1,2-Epoxyhexane, the nucleophile

preferentially attacks the more substituted carbon atom.[3]

Materials:

1,2-Epoxyhexane

Methanol (or other nucleophile)

Catalytic amount of a strong acid (e.g., H₂SO₄)

Procedure:

Dissolve 1,2-Epoxyhexane in an excess of the nucleophile (e.g., methanol).

Add a catalytic amount of the acid to the solution.

Stir the reaction at room temperature and monitor by TLC or GC.

Upon completion, neutralize the acid with a weak base (e.g., sodium bicarbonate solution).

Extract the product with a suitable organic solvent.

Wash the organic layer with water and brine, then dry it over an anhydrous drying agent.

Remove the solvent under reduced pressure to yield the ring-opened product.

Under basic conditions, a strong nucleophile directly attacks one of the epoxide carbons in an

Sₙ2 reaction. For 1,2-Epoxyhexane, the attack occurs at the less sterically hindered carbon

atom.[3]
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Materials:

1,2-Epoxyhexane

Sodium methoxide (or other strong nucleophile/base)

Methanol (as solvent and nucleophile)

Procedure:

Prepare a solution of the nucleophile/base in its conjugate acid solvent (e.g., sodium

methoxide in methanol).

Add 1,2-Epoxyhexane to this solution.

Heat the reaction mixture if necessary and monitor its progress by TLC or GC.

After the reaction is complete, neutralize the mixture with a dilute acid solution.

Extract the product with an organic solvent.

Wash the organic layer with water and brine, and dry it over an anhydrous drying agent.

Remove the solvent under reduced pressure to obtain the product.

Visualized Workflows and Pathways
Experimental Workflow: Synthesis and Purification of
1,2-Epoxyhexane

Synthesis Workup Purification

1-Hexene + m-CPBA
in Dichloromethane

Epoxidation Reaction
(Ice Bath -> RT) Quench with NaHCO₃

Separatory Funnel:
Wash with NaHCO₃, Brine Dry with MgSO₄ Filter Solvent Removal

(Rotary Evaporator) Distillation Pure 1,2-Epoxyhexane

Click to download full resolution via product page
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Caption: Workflow for the synthesis and purification of 1,2-Epoxyhexane.

Logical Relationship: Regioselectivity of Ring-Opening

Acid-Catalyzed Base-Catalyzed

1,2-Epoxyhexane
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H⁺ Catalyst

Attack at more
substituted carbon

Nucleophile (e.g., MeOH)

Strong Nucleophile
(e.g., MeO⁻)

Click to download full resolution via product page

Caption: Regioselectivity of acid- and base-catalyzed ring-opening of 1,2-Epoxyhexane.

Metabolic Pathway of Epoxides
While specific signaling pathways for 1,2-Epoxyhexane are not extensively documented, its

metabolism is expected to follow the general pathway for xenobiotic epoxides. This primarily

involves enzymatic hydration to a diol, which is a detoxification pathway.
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Caption: General metabolic pathway of epoxides via enzymatic hydrolysis.

Safety and Handling
1,2-Epoxyhexane is a highly flammable liquid and vapor and should be handled with

appropriate safety precautions.[5] It is harmful if swallowed and causes skin and eye irritation.

May cause respiratory irritation.[5]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Use in a well-ventilated area.[4]

Wear protective gloves, clothing, eye, and face protection.[1][4]
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Ground and bond container and receiving equipment to prevent static discharge.[1][4]

Store in a cool, well-ventilated place with the container tightly closed.[1]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.[1][2][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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